876-98-2

Phenol, 2,6-dimethyl-, acetate

In Stock

• CAS RN:
• 876-98-2

• Formula:
• C10H12O2

• InChI:
• InChI=1S/C10H12O2/c1-7-5-4-6-8(2)10(7)12-9(3)11/h4-6H,1-3H3

• InChIKey:
• UDDBRJGGGUMTQZ-UHFFFAOYSA-N

• Phenol, 2,6-dimethyl-, acetate is a useful research compound. Its molecular formula is C10H12O2 and its molecular weight is 164.2 g/mol. The purity is usually 95%.

5-Chloro-2-hydroxyphenylbenzene carboxylate

In Stock

• CAS RN:
• 5876-98-2

• Formula:
• C13H8ClO3-

• InChI:
• InChI=1S/C13H9ClO3/c14-8-5-6-12(15)11(7-8)9-3-1-2-4-10(9)13(16)17/h1-7,15H,(H,16,17)/p-1

• InChIKey:
• OLXBNCSAXBFKHO-UHFFFAOYSA-M

• 5-Chloro-2-hydroxyphenylbenzene carboxylate is a useful research compound. Its molecular formula is C13H8ClO3- and its molecular weight is 247.65 g/mol. The purity is usually 95%.

Fmoc-L-Tyr(tBu)-MPPA

In Stock

• CAS RN:
• 864876-98-2

• Formula:
• C38H39NO8

• InChI:
• InChI=1S/C38H39NO8/c1-38(2,3)47-28-18-12-25(13-19-28)22-34(36(42)45-23-26-14-16-27(17-15-26)44-21-20-35(40)41)39-37(43)46-24-33-31-10-6-4-8-29(31)30-9-5-7-11-32(30)33/h4-19,33-34H,20-24H2,1-3H3,(H,39,43)(H,40,41)/t34-/m0/s1

• InChIKey:
• DLOVHOZIYOQCKB-UMSFTDKQSA-N

• Fmoc-L-Tyr(tBu)-MPPA is a useful research compound. Its molecular formula is C38H39NO8 and its molecular weight is 637.7 g/mol. The purity is usually 95%.

(S)-2-Amino-2-(3-ethoxy-4-methoxyphenyl)ethanol

In Stock

• CAS RN:
• 1213876-98-2

• Formula:
• C11H17NO3

• InChI:
• InChI=1S/C11H17NO3/c1-3-15-11-6-8(9(12)7-13)4-5-10(11)14-2/h4-6,9,13H,3,7,12H2,1-2H3/t9-/m1/s1

• InChIKey:
• HAYDEVYSDHZRMI-SECBINFHSA-N

• (S)-2-Amino-2-(3-ethoxy-4-methoxyphenyl)ethanol is a useful research compound. Its molecular formula is C11H17NO3 and its molecular weight is 211.26 g/mol. The purity is usually 95%.

N-[4-[4-(Oxolane-2-carbonyl)piperazine-1-carbonyl]phenyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2361876-98-2

• Formula:
• C19H23N3O4

• InChI:
• InChI=1S/C19H23N3O4/c1-2-17(23)20-15-7-5-14(6-8-15)18(24)21-9-11-22(12-10-21)19(25)16-4-3-13-26-16/h2,5-8,16H,1,3-4,9-13H2,(H,20,23)

• InChIKey:
• PFNNCJZZWLPKKM-UHFFFAOYSA-N

• N-[4-[4-(Oxolane-2-carbonyl)piperazine-1-carbonyl]phenyl]prop-2-enamide is a useful research compound. Its molecular formula is C19H23N3O4 and its molecular weight is 357.41. The purity is usually 95%.